Cas no 49559-83-3 (5-Methoxy-1,3-benzoxazole-2-thiol)

• Product Name: 5-Methoxy-1,3-benzoxazole-2-thiol
• CAS No: 49559-83-3
• MF: C₈H₇NO₂S
• MW: 181.211680650711
• MDL: MFCD19687065
• CID: 1005029
• PubChem ID: 329762172
• Update Time: 2025-09-22

5-Methoxy-1,3-benzoxazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-Methoxybenzo[d]oxazole-2(3H)-thione
• 2-Mercapto-5-methoxybenzo[d]oxazole, 5-Methoxy-2(3H)-benzoxazolethione
• 5-Methoxybenzoxazole-2-thiol
• 5-Methoxy-1,3-benzoxazole-2-thiol
• 5-methoxy-2(3H)-Benzoxazolethione
• 5-methoxy-3H-1,3-benzoxazole-2-thione
• 5-methoxy-3H-benzooxazole-2-thione
• CHEMBL4861954
• MFCD03030041
• AKOS000321359
• 5-Methoxy-benzooxazole-2-thiol
• 5-Methoxybenzoxazole-2(3H)-thione
• AS-9428
• A923682
• 2-Mercapto-5-methoxybenzoxazole
• CS-0150266
• AMY42538
• DA-19466
• STK092632
• 5-Methoxybenzoxazole-2-thiol, 97%
• NSC-77359
• MFCD19687065
• 49559-83-3
• NSC 77359
• F30136
• DTXSID10197834
• AKOS016009603
• 5-METHOXYBENZO[D]OXAZOLE-2-THIOL
• NSC77359
• SCHEMBL1656100
• 2mercapto-5-methoxybenzoxazole
• 3VP1P6DX2V
• QGTUVLRFJOUWBN-UHFFFAOYSA-N
• 5-Methoxy-1,3-benzoxazole-2(3H)-thione
• SY083677
• UNII-3VP1P6DX2V
• 2(3H)-Benzoxazolethione, 5-methoxy-
• ALBB-004126
• DTXCID70120325

• MDL： MFCD19687065
• Inchi： 1S/C8H7NO2S/c1-10-5-2-3-7-6(4-5)9-8(12)11-7/h2-4H,1H3,(H,9,12)
• InChI Key： QGTUVLRFJOUWBN-UHFFFAOYSA-N
• SMILES： S=C1NC2C=C(C=CC=2O1)OC

Computed Properties

• Exact Mass: 181.01974964g/mol
• Monoisotopic Mass: 181.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Melting Point: 218-223 °C
• Boiling Point: 288.2℃ at 760mmHg
• Sensitiveness: Moisture & Light Sensitive

5-Methoxy-1,3-benzoxazole-2-thiol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles